Deferasirox Acyl-β-D-glucuronide
Deferasirox Acyl-β-D-glucuronide
Brand Name:
Vulcanchem
CAS No.:
1233196-91-2
VCID:
VC0029537
InChI:
InChI=1S/C27H23N3O10/c31-17-7-3-1-5-15(17)23-28-24(16-6-2-4-8-18(16)32)30(29-23)14-11-9-13(10-12-14)26(38)40-27-21(35)19(33)20(34)22(39-27)25(36)37/h1-12,19-22,27,31-35H,(H,36,37)/t19-,20-,21+,22-,27-/m0/s1
SMILES:
C1=CC=C(C(=C1)C2=NN(C(=N2)C3=CC=CC=C3O)C4=CC=C(C=C4)C(=O)OC5C(C(C(C(O5)C(=O)O)O)O)O)O
Molecular Formula:
C₂₇H₂₃N₃O₁₀
Molecular Weight:
549.49
Deferasirox Acyl-β-D-glucuronide
CAS No.: 1233196-91-2
Reference Standards
VCID: VC0029537
Molecular Formula: C₂₇H₂₃N₃O₁₀
Molecular Weight: 549.49
| CAS No. | 1233196-91-2 |
|---|---|
| Product Name | Deferasirox Acyl-β-D-glucuronide |
| Molecular Formula | C₂₇H₂₃N₃O₁₀ |
| Molecular Weight | 549.49 |
| IUPAC Name | (2S,3S,4S,5R,6S)-6-[4-[3,5-bis(2-hydroxyphenyl)-1,2,4-triazol-1-yl]benzoyl]oxy-3,4,5-trihydroxyoxane-2-carboxylic acid |
| Standard InChI | InChI=1S/C27H23N3O10/c31-17-7-3-1-5-15(17)23-28-24(16-6-2-4-8-18(16)32)30(29-23)14-11-9-13(10-12-14)26(38)40-27-21(35)19(33)20(34)22(39-27)25(36)37/h1-12,19-22,27,31-35H,(H,36,37)/t19-,20-,21+,22-,27-/m0/s1 |
| SMILES | C1=CC=C(C(=C1)C2=NN(C(=N2)C3=CC=CC=C3O)C4=CC=C(C=C4)C(=O)OC5C(C(C(C(O5)C(=O)O)O)O)O)O |
| Synonyms | 4-[3,5-Bis(2-hydroxyphenyl)-1H-1,2,4-triazol-1-yl]benzoic Acid β-D-Glucuronide; Deferasirox Glucuronide; 1-[4-[3,5-Bis(2-hydroxyphenyl)-1H-1,2,4-triazol-1-yl]benzoate] β-D-Glucopyranuronic Acid; |
| PubChem Compound | 135565398 |
| Last Modified | Nov 11 2021 |
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